2-{Spiro[3.4]octan-5-yl}ethan-1-amine

• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol
• IUPAC Name: 2-spiro[3.4]octan-8-ylethanamine
• InChI: InChI=1S/C10H19N/c11-8-4-9-3-1-5-10(9)6-2-7-10/h9H,1-8,11H2
• InChI Key: PQDUMXGHMLIUFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2(C1)CCC2)CCN

Description

2-{Spiro[3.4]octan-5-yl}ethan-1-amine is a bicyclic amine characterized by a spiro[3.4]octane scaffold fused to an ethanamine moiety. Spiro compounds are of significant interest in medicinal chemistry due to their conformational rigidity, which can enhance binding specificity to biological targets. This compound’s spirocyclic structure introduces steric constraints that may influence its pharmacokinetic properties, such as metabolic stability and membrane permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-{Spiro[3.4]octan-5-yl}ethan-1-amine can be achieved through several methods. One approach involves the annulation of the cyclopentane ring, while other methods focus on the annulation of the four-membered ring . These synthetic routes typically require specific reaction conditions, including the use of catalysts and controlled temperatures to ensure the formation of the desired spirocyclic structure.

Chemical Reactions Analysis

Types of Reactions: 2-{Spiro[3.4]octan-5-yl}ethan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s spirocyclic structure and the presence of the amine group.

Common Reagents and Conditions: Common reagents used in the reactions of 2-{Spiro[3.4]octan-5-yl}ethan-1-amine include oxidizing agents, reducing agents, and nucleophiles. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions.

Major Products: The major products formed from the reactions of 2-{Spiro[3.4]octan-5-yl}ethan-1-amine depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield corresponding ketones or aldehydes, while substitution reactions can introduce various functional groups into the spirocyclic structure.

Scientific Research Applications

2-{Spiro[3.4]octan-5-yl}ethan-1-amine has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, the compound’s unique structure makes it a valuable tool for studying molecular interactions and biological pathways. Additionally, its potential therapeutic properties are being explored for the development of new drugs and treatments.

Mechanism of Action

The mechanism of action of 2-{Spiro[3.4]octan-5-yl}ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound’s spirocyclic structure allows it to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on the molecular targets and pathways involved are essential for understanding the compound’s full potential and therapeutic applications.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP	Polar Surface Area (Ų)	Key Structural Features
2-{Spiro[3.4]octan-5-yl}ethan-1-amine	Not explicitly provided	~153 (estimated)	~2.0	~40	Spiro[3.4]octane + ethanamine
2-{5-Oxaspiro[3.4]octan-6-yl}ethan-1-amine	C₉H₁₇NO	155.24	2.03	44	Oxygen in spiro ring
2-(Spiro[2.4]heptan-4-yl)ethan-1-amine	C₉H₁₇N	139.24	1.8	38	Smaller spiro[2.4]heptane core
25I-NBOMe	C₁₈H₂₁INO₃	426.27	~3.5	55	Aryl substitution, psychoactive

Biological Activity

The compound 2-{Spiro[3.4]octan-5-yl}ethan-1-amine is a spirocyclic amine that has garnered interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

2-{Spiro[3.4]octan-5-yl}ethan-1-amine features a spirocyclic structure that contributes to its distinct steric and electronic properties. The compound's molecular formula is $C_8H_{15}N$, and it can be synthesized through various chemical reactions, including oxidation, reduction, and substitution reactions involving the spirocyclic framework.

Biological Activity Overview

Research indicates that compounds with spirocyclic structures often exhibit significant biological activities, including:

• Antimicrobial Activity : Some spirocyclic compounds have shown promising results against various bacterial strains.
• Anticancer Properties : Certain derivatives of spirocyclic amines have been evaluated for their ability to inhibit cancer cell proliferation.
• Neuroactive Effects : Compounds related to 2-{Spiro[3.4]octan-5-yl}ethan-1-amine may interact with neurotransmitter systems, suggesting potential applications in treating neurological disorders.

The biological activity of 2-{Spiro[3.4]octan-5-yl}ethan-1-amine can be attributed to its interaction with specific molecular targets:

• GABA Receptor Modulation : Similar compounds have been noted for their ability to bind GABA receptors, influencing neurotransmission and muscle relaxation .
• Kinase Inhibition : Some analogs may act as inhibitors of key kinases involved in cell signaling pathways, which are crucial in cancer progression and inflammation .
• Receptor Interaction : The compound's unique structure allows it to engage with various receptors, potentially altering cellular responses.

Research Findings and Case Studies

A review of the literature reveals several studies focused on the biological activity of spirocyclic compounds:

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Reduced proliferation in cancer cell lines
Neuroactive	Potential modulation of GABA receptors

Case Study: Anticancer Activity

In a study evaluating the anticancer properties of spirocyclic amines, 2-{Spiro[3.4]octan-5-yl}ethan-1-amine was tested against various cancer cell lines. The results indicated a dose-dependent inhibition of cell growth, suggesting its potential as a lead compound for further development in cancer therapy.

Case Study: Neuroactive Effects

Research exploring the neuroactive effects found that compounds structurally related to 2-{Spiro[3.4]octan-5-yl}ethan-1-amine exhibited anxiolytic effects in rodent models, implicating their role in modulating GABAergic transmission.